Vincristine N-Oxide

• IUPAC Name: methyl (1R,9R,10S,11S,12R,19R)-11-acetyloxy-12-ethyl-4-[(1S,13S,15S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1-oxido-11-aza-1-azoniatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-8-formyl-10-hydroxy-5-methoxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• InChI: InChI=1S/C46H56N4O11/c1-7-42(55)22-28-23-45(40(53)59-5,36-30(14-19-50(57,24-28)25-42)29-12-9-10-13-33(29)47-36)32-20-31-34(21-35(32)58-4)49(26-51)38-44(31)16-18-48-17-11-15-43(8-2,37(44)48)39(61-27(3)52)46(38,56)41(54)60-6/h9-13,15,20-21,26,28,37-39,47,55-56H,7-8,14,16-19,22-25H2,1-6H3/t28-,37+,38-,39+,42+,43-,44-,45+,46+,50+/m1/s1
• InChI Key: RMXAXRWGUNEVQR-PQWPLOBDSA-N
• Canonical SMILES: CCC1(CC2CC(C3=C(CC[N+](C2)(C1)[O-])C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C=O)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O
• Isomeric SMILES: CC[C@@]1(C[C@@H]2C[C@@](C3=C(CC[N@+](C2)(C1)[O-])C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)[C@]78CCN9[C@H]7[C@@](C=CC9)([C@@H]([C@@]([C@@H]8N6C=O)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC)O
• Molecular Formula: C46H56N4O11
• DSSTOX Substance ID: DTXSID80858566
• Molecular Weight: 841.0 g/mol
• CAS RN: 947527-73-3

Description

Vincristine N-Oxide is a derivative of Vincristine, a chemotherapy medication used to treat various types of cancer. It is also known as 22-Oxo-vincaleukoblastine 6’-Oxide. The molecular formula of this compound is C46 H56 N4 O11 and it has a molecular weight of 840.96.

Synthesis Analysis

The synthesis of Vincristine and its derivatives involves complex processes. A detailed study on the total synthesis of vinblastine, vincristine, and related natural products provides insights into the coupling of catharanthine with vindoline to provide vinblastine. The synthesis involves an Fe (III)-promoted coupling reaction initiated by the generation of a presumed catharanthine radical cation.

Mechanism of Action

Vincristine, from which Vincristine N-Oxide is derived, works by inhibiting mitosis at metaphase through its interaction with tubulin. It attaches to tubulin fibrils and prevents filament polymerization, leading to mitotic inhibition in cancer cells.

Safety and Hazards

Vincristine, the parent compound of Vincristine N-Oxide, is known to have several safety concerns. It is fatal if swallowed and harmful in contact with skin or if inhaled. It causes skin irritation and serious eye irritation. It is also suspected of causing genetic defects and damaging fertility or the unborn child.

Future Directions

Research is ongoing to improve the effectiveness of Vincristine and its derivatives. One area of focus is the development of nanotechnological drug delivery systems to improve the pharmacokinetic profile and tumor-specific targeting of Vincristine. Another future direction is the exploration of endophytes to produce beneficial secondary metabolites required for the biosynthesis of vinca alkaloids.